Cas no 257938-65-1 ((3R,4R)-1-(1R)-1-Phenylethyl-4-4-(phenylmethoxy)phenyl-3-piperidinolHydrochloride)

• Product Name: (3R,4R)-1-(1R)-1-Phenylethyl-4-4-(phenylmethoxy)phenyl-3-piperidinolHydrochloride
• CAS No: 257938-65-1
• MF: C₂₆H₃₀ClNO₂
• MW: 423.97490644455
• CID: 1427295
• Update Time: 2025-09-21

(3R,4R)-1-(1R)-1-Phenylethyl-4-4-(phenylmethoxy)phenyl-3-piperidinolHydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-phenylethyl)-4-(4-phenylmethoxyphenyl)piperidin-3-ol,hydrochloride
• 1-(1-phenylethyl)-4-(4-phenylmethoxyphenyl)piperidin-3-ol
• hydrochloride
• (3R,4R)-4-(4-(benzyloxy)phenyl)-1-((R)-1-phenylethyl)piperidin-3-ol hydrochloride
• (3R,4R)-1-[(1R)-1-Phenylethyl]-4-[4-(phenylmethoxy)phenyl]-3-piperidinol hydrochloride
• (3R,4R)-1-(1R)-1-Phenylethyl-4-4-(phenylmethoxy)phenyl-3-piperidinolHydrochloride

• Inchi： 1S/C26H29NO2.ClH/c1-20(22-10-6-3-7-11-22)27-17-16-25(26(28)18-27)23-12-14-24(15-13-23)29-19-21-8-4-2-5-9-21;/h2-15,20,25-26,28H,16-19H2,1H3;1H/t20-,25-,26+;/m1./s1
• InChI Key： DBRGIZDNXHTYKA-IKNMZVPDSA-N
• SMILES： N1([C@@H](C2=CC=CC=C2)C)CC[C@H](C2=CC=C(OCC3=CC=CC=C3)C=C2)[C@@H](O)C1.[H]Cl

Computed Properties

• Exact Mass: 423.197
• Monoisotopic Mass: 423.197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7A^2

Experimental Properties

• PSA: 32.70000
• LogP: 5.91690

Additional information on (3R,4R)-1-(1R)-1-Phenylethyl-4-4-(phenylmethoxy)phenyl-3-piperidinolHydrochloride

Introduction to (3R,4R)-1-(1R)-1-Phenylethyl-4-4-(phenylmethoxy)phenyl-3-piperidinolHydrochloride and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. Among these, (3R,4R)-1-(1R)-1-Phenylethyl-4-4-(phenylmethoxy)phenyl-3-piperidinolHydrochloride (CAS No. 257938-65-1) stands out as a compound of significant interest due to its unique structural features and potential biological activities. This introduction aims to provide a comprehensive overview of this compound, emphasizing its chemical properties, pharmacological relevance, and recent advancements in research that highlight its importance.

The molecular structure of (3R,4R)-1-(1R)-1-Phenylethyl-4-4-(phenylmethoxy)phenyl-3-piperidinolHydrochloride is characterized by a complex arrangement of functional groups, including a piperidinol moiety and multiple aromatic rings. The presence of stereocenters at the 3R and 4R positions contributes to the compound's chiral nature, which is often a critical factor in determining its biological efficacy. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various pharmaceutical applications.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. (3R,4R)-1-(1R)-1-Phenylethyl-4-4-(phenylmethoxy)phenyl-3-piperidinolHydrochloride has been investigated for its potential role in modulating various physiological processes. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and pain signaling. These findings are particularly relevant in the context of chronic inflammatory diseases, where effective pain management is crucial.

The pharmacological profile of (3R,4R)-1-(1R)-1-Phenylethyl-4-4-(phenylmethoxy)phenyl-3-piperidinolHydrochloride has been further explored through in vitro and in vivo studies. Research indicates that the compound interacts with multiple targets, including serine proteases and cyclooxygenase enzymes, which are key players in the inflammatory response. The ability to modulate these enzymes suggests that this compound may have therapeutic potential in conditions such as rheumatoid arthritis and osteoarthritis.

Moreover, the structural features of (3R,4R)-1-(1R)-1-Phenylethyl-4-4-(phenylmethoxy)phenyl-3-piperidinolHydrochloride make it an attractive candidate for further drug discovery efforts. The presence of aromatic rings and hydroxyl groups provides multiple sites for chemical modification, allowing for the design of derivatives with enhanced pharmacological properties. This flexibility is particularly valuable in medicinal chemistry, where optimizing drug candidates often involves subtle changes to their molecular structure.

Recent advancements in computational chemistry have also contributed to the understanding of (3R,4R)-1-(1R)-1-Phenylethyl-4-4-(phenylmethoxy)phenyl-3-piperidinolHydrochloride's interactions with biological targets. Molecular docking studies have revealed potential binding modes with enzymes such as COX-2 and MMPs (matrix metalloproteinases), which are implicated in various pathological processes. These computational insights have guided experimental efforts aimed at validating these interactions and exploring their therapeutic implications.

The synthesis of (3R,4R)-1-(1R)-1-Phenylethyl-4-4-(phenylmethoxy)phenyl-3-piperidinolHydrochloride represents another area of interest within chemical biology. The development of efficient synthetic routes is essential for producing sufficient quantities of the compound for both preclinical and clinical studies. Advances in asymmetric synthesis have enabled the stereoselective construction of complex molecules like this one, ensuring high enantiomeric purity which is critical for pharmaceutical applications.

In conclusion, (3R,4R)-1-(1R)-1-Phenylethyl-4-4-(phenylmethoxy)phenyl-3-piperidinolHydrochloride (CAS No. 257938-65-1) is a compound with significant potential in the field of chemical biology. Its unique structural features, coupled with promising pharmacological activities, make it a valuable candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.